Cas no 88915-00-8 (4-Acridinecarboxamide, 9-chloro-N,5-dimethyl-)

4-Acridinecarboxamide, 9-chloro-N,5-dimethyl- structure
88915-00-8 structure
Product Name:4-Acridinecarboxamide, 9-chloro-N,5-dimethyl-
CAS No:88915-00-8
MF:C16H13ClN2O
MW:284.74022269249
CID:619855
PubChem ID:10708228
Update Time:2025-04-19

4-Acridinecarboxamide, 9-chloro-N,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Acridinecarboxamide, 9-chloro-N,5-dimethyl-
    • 9-chloro-N,5-dimethylacridine-4-carboxamide
    • DTXSID20443839
    • methyl 9-chloro-5-methylacridine-4-carboxamide
    • 88915-00-8
    • Inchi: 1S/C16H13ClN2O/c1-9-5-3-6-10-13(17)11-7-4-8-12(16(20)18-2)15(11)19-14(9)10/h3-8H,1-2H3,(H,18,20)
    • InChI Key: XTYUGYARYWRLMQ-UHFFFAOYSA-N
    • SMILES: ClC1=C2C=CC=C(C)C2=NC2C(C(NC)=O)=CC=CC=21

Computed Properties

  • Exact Mass: 284.0716407g/mol
  • Monoisotopic Mass: 284.0716407g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 42Ų
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